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Compound of Interest

Compound Name: NSC 109555

Cat. No.: B10752343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
NSC 109555 is a potent and selective ATP-competitive inhibitor of Checkpoint Kinase 2 (Chk2),

a crucial serine/threonine kinase involved in the DNA damage response pathway. By targeting

Chk2, NSC 109555 can modulate cell cycle arrest and apoptosis, making it a valuable tool for

cancer research and a potential therapeutic agent. Proper handling, storage, and an

understanding of its stability in solution are critical for obtaining reliable and reproducible

experimental results.

These application notes provide a summary of the available information on the storage and

solubility of NSC 109555 and offer a general protocol for determining its stability in various

experimental solutions.

Physicochemical and Solubility Data
A summary of the physical and chemical properties of NSC 109555, along with its reported

solubility in various solvents, is provided below. This information is crucial for the preparation of

stock solutions and experimental dilutions.
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Property Value Source

Formulation Crystalline solid N/A

Molecular Formula
C₁₉H₂₄N₁₀O · 2C₇H₈O₃S

(ditosylate salt)
N/A

Molecular Weight 752.86 g/mol (ditosylate salt) N/A

Purity ≥98% N/A

CAS Number 66748-43-4 N/A

Solvent Solubility Source

DMSO Soluble to 10 mM N/A

DMF 2 mg/mL N/A

Ethanol 3 mg/mL N/A

PBS (pH 7.2) 10 mg/mL N/A

Storage and Stability of Solid Compound and Stock
Solutions
Proper storage is essential to maintain the integrity and activity of NSC 109555. The following

recommendations are based on information provided by various suppliers.

Solid Compound Storage
Condition Recommendation Duration Source

Temperature Store at -20°C ≥ 2-4 years

Vial Keep tightly sealed Indefinite

Stock Solution Storage
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It is recommended to prepare and use solutions on the same day. However, if stock solutions

need to be prepared in advance, the following guidelines should be followed:

Condition Recommendation Duration Source

Temperature
Store at -20°C in

tightly sealed vials
Up to one month

Aliquoting

Store in single-use

aliquots to avoid

repeated freeze-thaw

cycles

N/A N/A

Chk2 Signaling Pathway
NSC 109555 exerts its biological effects by inhibiting the Chk2 signaling pathway, which is

activated in response to DNA damage. The following diagram illustrates the central role of

Chk2 in this pathway.

To cite this document: BenchChem. [Application Notes and Protocols for NSC 109555:
Solution Stability and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10752343#nsc-109555-stability-in-solution-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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